Cas no 2549022-12-8 (3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea)

• Product Name: 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea
• CAS No: 2549022-12-8
• MF: C₁₈H₂₄N₅O₃
• MW: 358.414863586426
• CID: 5313472
• PubChem ID: 167996962
• Update Time: 2025-11-01

3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-N′-[1-(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-5-pyrimidinyl)-4-piperidinyl]urea
• 3-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea
• 2549022-12-8
• 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea

• Inchi： 1S/C18H23N5O3/c1-21-12-15(16(24)22(2)18(21)26)23-10-8-14(9-11-23)20-17(25)19-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3,(H-,19,20,25)/p+1
• InChI Key： OKDZHMCOJVFIMV-UHFFFAOYSA-O
• SMILES： O=C1C(C=[N+](C)C(N1C)=O)N1CCC(CC1)NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 358.18791464g/mol
• Monoisotopic Mass: 358.18791464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.95±0.20(Predicted)

Additional information on 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea

Professional Introduction to Compound with CAS No. 2549022-12-8 and Product Name: 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea

The compound with the CAS number 2549022-12-8 and the product name 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule is characterized by a complex heterocyclic system, which includes a piperidine ring and a pyrimidine derivative, both of which are well-documented for their pharmacological properties.

In recent years, there has been a growing interest in the development of novel urea-based compounds as pharmacological agents. The urea moiety is particularly noteworthy because it can serve as a versatile scaffold for drug design. Specifically, the phenylurea group in this compound is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the 1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl moiety further enhances the compound's potential by introducing additional functional groups that can interact with biological targets.

One of the most compelling aspects of this compound is its structural complexity. The combination of the piperidine ring and the pyrimidine derivative creates a molecule with multiple sites for interaction with biological receptors. This complexity is often associated with enhanced binding affinity and selectivity, which are critical factors in drug development. The dimethyl group within the pyrimidine ring also contributes to the compound's overall stability and reactivity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often exhibit unique pharmacological profiles that make them attractive for therapeutic applications. For instance, the pyrimidine derivative found in this compound has been shown to possess inhibitory activity against certain enzymes involved in cancer progression. Similarly, the piperidine ring is known to enhance oral bioavailability and metabolic stability, which are essential properties for any drug candidate.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the urea group at the 1-position and the phenyl ring at the 3-position are critical steps that determine the compound's final properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a pharmacological perspective, this compound has shown promise in preclinical studies conducted by leading research institutions. The interactions between the various functional groups in its structure allow it to bind to multiple targets simultaneously. This polypharmacology approach has gained traction in recent years as a strategy to develop more effective therapeutics. The phenylurea moiety, in particular, has been identified as a key player in its biological activity.

The potential therapeutic applications of this compound are vast. Initial research suggests that it may be effective against a range of diseases, including inflammatory disorders and neurodegenerative conditions. The ability of this molecule to modulate multiple signaling pathways makes it an intriguing candidate for further development. Additionally, its structural features may allow it to bypass certain resistance mechanisms that are common in existing treatments.

In conclusion, the compound with CAS number 2549022-12-8 and product name 3-[1-(1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-1-phenylurea represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifaceted biological activities make it a promising candidate for further research and development. As our understanding of drug design continues to evolve，this type of molecule will play an increasingly important role in addressing unmet medical needs.